Cas no 865279-86-3 (4-{3-(diethylamino)propylamino}-3-nitrobenzamide)

• Product Name: 4-{3-(diethylamino)propylamino}-3-nitrobenzamide
• CAS No: 865279-86-3
• MDL: MFCD06680969
• CID: 4662035
• PubChem ID: 4844689
• Update Time: 2025-10-23

4-{3-(diethylamino)propylamino}-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-{[3-(diethylamino)propyl]amino}-3-nitrobenzamide
• 4-{3-(diethylamino)propylamino}-3-nitrobenzamide

• MDL： MFCD06680969

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 4-{3-(diethylamino)propylamino}-3-nitrobenzamide

Exploring the Chemical Compound 4-{3-(Diethylamino)Propylamino}-3-Nitrobenzamide (CAS No. 865279-86-3): A Comprehensive Overview

The compound 4-{3-(diethylamino)propylamino}-3-nitrobenzamide (CAS No. 865279-86-3) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its intricate structure, has garnered attention in recent years due to its unique properties and versatile functionalities.

4-{3-(diethylamino)propylamino}-3-nitrobenzamide belongs to the class of benzamide derivatives, which are widely studied for their role in drug design and material science. The molecule features a benzene ring substituted with a nitro group at position 3 and an amino group at position 4, which is further substituted with a propyl chain containing a diethylamino group. This structure imparts the compound with both electron-withdrawing and electron-donating groups, creating a dynamic interplay that influences its reactivity and biological activity.

Recent studies have highlighted the importance of benzamide derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of the nitro group in 4-{3-(diethylamino)propylamino}-3-nitrobenzamide enhances its ability to participate in hydrogen bonding and π-interactions, making it a promising candidate for drug design. Moreover, the diethylamino group introduces steric effects and improves the compound's solubility in organic solvents, which is crucial for its application in various chemical processes.

The synthesis of 4-{3-(diethylamino)propylamino}-3-nitrobenzamide involves multi-step reactions, including nucleophilic substitution and amide bond formation. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability for further studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have been employed to characterize this compound, confirming its structural integrity and purity.

In terms of applications, 4-{3-(diethylamino)propylamino}-3-nitrobenzamide has shown potential in several areas. Its ability to act as a precursor for more complex molecules makes it valuable in organic synthesis. Additionally, its unique electronic properties make it a candidate for use in materials science, particularly in the development of novel polymers or electronic materials.

Recent research has also explored the biological activity of 4-{3-(diethylamino)propylamino}-3-nitrobenzamide, particularly its effects on cellular signaling pathways. Studies indicate that this compound may exhibit anti-inflammatory or antioxidant properties, which could be harnessed for therapeutic purposes. However, further investigations are required to fully understand its pharmacokinetics and toxicity profile.

In conclusion, 4-{3-(diethylamino)propylamino}-3-nitrobenzamide (CAS No. 865279-86-3) is a fascinating compound with a wealth of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a key molecule for future research and development.